1-(4-Amino-1,2,5-oxadiazol-3-YL)-5-[(dimethyl-amino)methyl]-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(dimethylamino)methyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C8H11N7O3/c1-14(2)3-4-5(8(16)17)10-13-15(4)7-6(9)11-18-12-7/h3H2,1-2H3,(H2,9,11)(H,16,17)
• InChI Key: ZWFIUXTWQRVAQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(N=NN1C2=NON=C2N)C(=O)O
• Molecular Formula: C8H11N7O3
• Molecular Weight: 253.22 g/mol

Description

1-(4-Amino-1,2,5-oxadiazol-3-YL)-5-[(dimethyl-amino)methyl]-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H11N7O3 and its molecular weight is 253.222. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

• Synthesis of 1-((5-oxo-4,5-Dihydro-1,3,4-oxadiazol-2-yl)methyl)-1H-1,2,4-triazole-3-carboxylic Acid has been accomplished, starting with commercially available 1,2,4-triazole-3-carboxylic acid. The antibacterial activity of some synthesized compounds was also studied, highlighting its potential in medical research and drug development (Brahmayya et al., 2018).

Chemical Synthesis and Transformation

• Research on the synthesis and Dimroth rearrangement of 3-amino-4-(5-amino-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazoles demonstrates the compound's chemical versatility. This includes the study of its cycloaddition to nitriles with activated methylene groups (Rozhkov et al., 2004).
• Alkylation of 3,5-bis(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-triazole with haloalkanes to afford N-CH2R derivatives shows its reactivity, which is crucial in the synthesis of various derivatives for different applications (Sergievskii et al., 2005).

Application in Energetic Materials

• The synthesis of 3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives for use as insensitive energetic materials. This study includes detailed characterizations and evaluations of thermal stabilities, indicating its potential use in the field of materials science (Yu et al., 2017).

Synthesis in Pharmaceutical Compounds

• Synthesis and cytotoxicity of hybrids of 1,3,4- or 1,2,5-oxadiazoles tethered from ursane and lupane core with 1,2,3-triazole indicate the compound's relevance in creating pharmacologically active molecules. This includes the testing of these compounds for cytotoxicity, demonstrating its importance in drug discovery and development (Popov et al., 2020).